![molecular formula C15H19F2NO B6188576 {3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol CAS No. 2768327-66-6](/img/no-structure.png)
{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol
Overview
Description
{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol, also known as 3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl methanol, is a synthetic compound with a wide range of applications in scientific research. It is an organofluorine compound that is composed of a benzyl group and a cyclic ether ring. It has a unique structure and is a useful building block for the synthesis of various compounds. This compound has been studied for its potential uses in drug discovery and development, as well as for its biochemical and physiological effects.
Scientific Research Applications
{{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol has a wide range of applications in scientific research. It has been used in drug discovery and development, as well as in the synthesis of various compounds. It has also been used in the synthesis of polymers, as a starting material for the synthesis of anti-cancer agents, and as a building block for the synthesis of various other compounds.
Mechanism of Action
The mechanism of action of {{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol is not fully understood. However, it is believed to act as a reversible inhibitor of enzymes, such as cytochrome P450s, which are involved in the metabolism of drugs. It is also believed to act as an antioxidant, which can protect cells from oxidative damage.
Biochemical and Physiological Effects
{this compound-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, as well as to protect cells from oxidative damage. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs. In addition, it has been shown to have anti-inflammatory and anti-allergic effects.
Advantages and Limitations for Lab Experiments
The use of {{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol in laboratory experiments has several advantages. It is a stable compound that is easy to synthesize and handle. It is also a versatile compound that can be used in a variety of applications. However, there are some limitations to its use. It is a relatively expensive compound, and it is not always easy to obtain in large quantities. Additionally, it is not always easy to control the concentration of the compound in experiments.
Future Directions
The potential applications of {{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol are numerous and varied. In the future, it could be used in the development of new drugs, as well as in the synthesis of various compounds. Additionally, it could be used in the synthesis of polymers and as a building block for the synthesis of various other compounds. Additionally, it could be used in the development of new drugs that target specific enzymes and pathways. Finally, it could be used in the development of new drugs that target specific diseases, such as cancer.
Synthesis Methods
The synthesis of {{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol can be accomplished in several different ways. One of the most common methods is the reaction of 8-chloro-3-azabicyclo[3.2.1]octan-1-yl methanol and 3-benzyl-8-fluorooctan-1-ol in the presence of a base, such as sodium hydroxide. This reaction produces the desired product in good yields. Another method involves the reaction of 3-benzyl-8-fluorooctan-1-ol with a Grignard reagent such as 3-benzyl-8-fluorooctan-1-ylmagnesium bromide. This reaction produces the desired product in good yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol' involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzylamine", "2,3-dichloro-5,6-difluorobicyclo[2.2.1]hept-2-ene", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: The starting material benzylamine is reacted with 2,3-dichloro-5,6-difluorobicyclo[2.2.1]hept-2-ene in the presence of sodium borohydride to yield the intermediate 3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-amine.", "Step 2: The intermediate 3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-amine is then treated with methanol and hydrochloric acid to form the corresponding methoxy derivative.", "Step 3: The methoxy derivative is then treated with sodium hydroxide to yield the final product, '{3-benzyl-8,8-difluoro-3-azabicyclo[3.2.1]octan-1-yl}methanol'.", "Step 4: The final product is purified by extraction with diethyl ether and washing with water." ] } | |
CAS RN |
2768327-66-6 |
Molecular Formula |
C15H19F2NO |
Molecular Weight |
267.3 |
Purity |
95 |
Origin of Product |
United States |
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